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Compound of Interest

Compound Name: Acid Black 26

Cat. No.: B12383500

An In-depth Technical Guide to the Safe Handling of Acid Black 26 in a Research Laboratory

Introduction

Acid Black 26 (CAS No: 6262-07-3) is an azo dye used in various laboratory and industrial
applications, including textile dyeing and as a biological stain.[1][2] As a fine powder, it presents
specific handling challenges that necessitate strict safety protocols to protect researchers,
scientists, and other laboratory personnel from potential health hazards. This guide provides a
comprehensive overview of the safety and handling precautions required when working with
Acid Black 26 in a research environment. It covers hazard identification, personal protective
equipment (PPE), emergency procedures, and proper storage and handling, based on
available safety data.

Identification and Physicochemical Properties

Understanding the fundamental properties of Acid Black 26 is the first step in safe handling.
The substance is a black, odorless powder.[3] It is stable under normal laboratory conditions
but should be kept away from strong oxidizing and reducing agents.[3]

Table 1: Chemical Identification
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Property

Chemical Name

Value

Acid Black 26

CAS Number 6262-07-3[3]
Molecular Formula C32H21N5Na207S2
| Molecular Weight | 697.65 g/mol |
Table 2: Physical and Chemical Properties
Property Value
Appearance Black Powder
Odor Odorless
- Stable under normal temperatures and
Stability
pressures
- Soluble in water (100 g/L at 90°C); slightly
Solubility

soluble in ethanol and acetone

Incompatibilities

Strong oxidizing agents, strong reducing agents

| Hazardous Decomposition | Irritating and toxic fumes and gases upon combustion |

Hazard Identification and Toxicology

Acid Black 26 is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. It is harmful if swallowed and causes irritation to the skin,

eyes, and respiratory system. While specific chronic effects are not well-documented, some

sources note possible risks of irreversible effects.

Table 3: Hazard Identification Summary
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Hazard

Acute Oral Toxicity

Description

Harmful if swallowed. May cause
gastrointestinal irritation with nausea,
vomiting, and diarrhea.

Eye Irritation

Dust may cause irritation and inflammation.

Skin Irritation

Prolonged or repeated contact may cause skin

irritation.

Inhalation

May cause irritation of the respiratory tract.

Chronic Effects

No chronic effects are known, but possible risks

of irreversible effects have been noted.

| Carcinogenicity | Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA. |

Standard Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure laboratory safety.

Handling:

o Ventilation: Always handle Acid Black 26 within a certified chemical fume hood or a well-

ventilated area to control airborne levels. Local exhaust ventilation is recommended.

e Dust Control: Minimize dust generation and accumulation during handling.

e Personal Hygiene: Wash hands and exposed skin thoroughly after handling. Do not eat,

drink, or smoke in areas where the chemical is handled or stored.

» Avoid Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and

clothing, as well as ingestion and inhalation.

» Clothing: Remove any contaminated clothing immediately and wash it before reuse.

Storage:
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o Containers: Store in tightly closed, light-resistant containers.
» Conditions: Keep in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from incompatible substances such as strong oxidants and
reducing agents.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The selection of PPE should be
based on a risk assessment of the specific procedures being performed.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

. To control airborne dust
) ] Chemical fume hood or o )
Engineering Controls L and minimize inhalation
local exhaust ventilation. sk
risk.

] For immediate
Eyewash station and safety S
decontamination in case of

shower. )
accidental exposure.
) Chemical safety goggles or To protect eyes from dust

Eye/Face Protection )

glasses. particles and splashes.

) ] Chemical-resistant gloves To prevent skin contact and

Skin Protection o o

(e.g., nitrile). irritation.

) To minimize contact with skin
Laboratory coat or protective o
) and contamination of personal
clothing. )
clothing.

| Respiratory Protection | NIOSH/MSHA-approved respirator. | Required when ventilation is
inadequate or if dust generation is unavoidable. |
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(Task: Handling Acid Black 26)

Work within a
Chemical Fume Hood

Wear Chemical
Safety Goggles

Wear Nitrile or
other resistant gloves

Wear Laboratory Coat
& Protective Clothing

Is dust generation
unavoidable or
ventilation inadequate?

Wear NIOSH-approved
Respirator

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE Selection Workflow for Acid Black 26.
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Emergency Procedures

All personnel must be familiar with emergency protocols for exposure, spills, and fires.

First Aid Measures

Immediate and appropriate first aid is crucial in mitigating the effects of accidental exposure.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
Eye Contact L .
lifting the upper and lower eyelids. Seek

immediate medical attention.

Remove contaminated clothing. Flush skin with
Skin Contact plenty of soap and water. Get medical aid if

irritation develops or persists.

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce
Ingestion vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

| Inhalation | Remove the person from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention. |
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Exposure to Acid Black 26 Occurs

Route of Exposure?

nhaled Swallowed

/

Skin / Eye Contact Inhalation Ingestion

Move to fresh air.
Provide oxygen or artificial
respiration if needed.

Flush with copious water for 15+ min.
Remove contaminated clothing.

Give 2-4 cups of water/milk (if conscious).
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Protocol for Acid Black 26 Exposure.

Accidental Release (Spill) Measures

In the event of a spill, the primary goals are to contain the material, prevent its spread, and

protect personnel.

Evacuate: Clear all non-essential personnel from the immediate spill area.
Ventilate: Ensure the area is well-ventilated.
Protect: Don the appropriate PPE as outlined in Section 4, including respiratory protection.

Contain & Clean: Clean up spills immediately. Use a vacuum or sweep up the material
carefully to avoid generating dust. Place the spilled material into a suitable, labeled container
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for disposal.

« Decontaminate: After removal, clean the spill area thoroughly.

Spill Detected

Assess Spill Size

Minor Maijpr

Large Spill

Small Spill

Evacuate Area &
Alert Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Carefully sweep or vacuum powder.
Avoid generating dust.

Place material into a sealed,
labeled waste container.

Clean and decontaminate
the spill area.

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for Acid Black 26 in a
research lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383500#safety-and-handling-precautions-for-acid-
black-26-in-a-research-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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